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Compound of Interest

Compound Name: Geissospermine [MI]

Cat. No.: B15495401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Geissospermine is a complex indole alkaloid first isolated from the bark of the South American

tree Geissospermum vellosii. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and known biological activities. The information

presented is intended to serve as a valuable resource for researchers and professionals

involved in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification
Geissospermine is a dimeric indole alkaloid with a highly intricate and rigid polycyclic structure.

Its chemical identity is defined by the following identifiers:
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Identifier Value

IUPAC Name

methyl (2R)-2-[(2S,3E,12bS)-3-ethylidene-

2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-

a]quinolizin-2-yl]-2-

[(1R,9S,12S,13S,14S,19S,21S)-14-ethyl-10-

oxa-8,16-

diazahexacyclo[11.5.2.1¹,⁸.0²,⁷.0¹⁶,¹⁹.0¹²,²¹]henic

osa-2,4,6-trien-9-yl]acetate

CAS Number 427-01-0

Chemical Formula C₄₀H₄₈N₄O₃

Molecular Weight 632.84 g/mol

SMILES String

CC[C@@H]1CN2CC[C@@]34[C@@H]2C[C@

@H]1[C@H]5[C@@H]3N(--INVALID-LINK----

INVALID-LINK--C(=O)OC)C1=CC=CC=C41

Physicochemical Properties
A summary of the known physicochemical properties of Geissospermine is presented in the

table below. These properties are crucial for understanding its behavior in biological systems

and for the development of potential drug delivery systems.

Property Value Source

Melting Point 213-214 °C [1]

Solubility

Soluble in methanol (30

mg/ml), 0.1N HCl (18.4 mg/ml),

and water (11.2 mg/ml).[1]

[1]

logP (calculated) 5.8 [2]

pKa (experimental) Data not available

Spectral Data
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Detailed spectral data are essential for the unambiguous identification and structural

elucidation of Geissospermine. While a complete set of assigned NMR data is not readily

available in the public domain, the following provides an overview of the key spectral

characteristics.

Mass Spectrometry
High-resolution mass spectrometry is a critical tool for confirming the elemental composition of

Geissospermine. The fragmentation pattern observed in MS/MS experiments can provide

valuable structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed 1H and 13C NMR data, including chemical shifts, coupling constants, and 2D

correlation spectra (e.g., COSY, HSQC, HMBC), are required for the complete assignment of

the complex structure of Geissospermine. Researchers are encouraged to acquire and report

this data to contribute to the collective understanding of this molecule.

Biological Activity and Signaling Pathways
Geissospermine has been reported to exhibit several biological activities, with its role as a

cholinesterase inhibitor being the most studied.

Acetylcholinesterase Inhibition
Geissospermine is a known inhibitor of acetylcholinesterase (AChE), the enzyme responsible

for the breakdown of the neurotransmitter acetylcholine.[3] This activity suggests its potential

as a therapeutic agent for neurological disorders characterized by cholinergic deficits, such as

Alzheimer's disease. Molecular docking studies have suggested that Geissospermine can form

hydrogen bonds with key residues in the active site of AChE, including those of the catalytic

triad (Ser200, His440).[3]
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Caption: Geissospermine inhibits acetylcholinesterase, leading to increased acetylcholine

levels.

Anticancer and Pro-apoptotic Activity
While direct studies on the anticancer mechanism of Geissospermine are limited, research on

related alkaloids from the Geissospermum genus suggests a potential for inducing apoptosis in

cancer cells. For instance, other alkaloids from Geissospermum sericeum have been shown to

induce apoptosis through the caspase pathway in human gastric cancer cells.[4][5][6]

Flavopereirine, another alkaloid from G. vellosii, has been reported to suppress the growth of

colorectal cancer cells through a p53-dependent signaling pathway.[5] These findings suggest

that Geissospermine may also possess anticancer properties worthy of further investigation.
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Caption: Potential pro-apoptotic mechanism of Geissospermum alkaloids.

Experimental Protocols
Detailed experimental protocols are essential for the replication and advancement of research

on Geissospermine.

Isolation of Geissospermine from Geissospermum
vellosii Bark
The following is a general protocol for the extraction and isolation of alkaloids from the bark of

G. vellosii. Optimization may be required based on the specific plant material and available

equipment.

Workflow:
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Caption: General workflow for the isolation of Geissospermine.
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Methodology:

Grinding: Dry the bark of Geissospermum vellosii and grind it into a fine powder.[7]

Extraction: Perform a Soxhlet extraction of the powdered bark with a 70:30 mixture of

ethanol and water acidified with 0.1% formic acid. The acidification aids in the extraction of

the basic alkaloids.[7]

Centrifugation: After extraction, centrifuge the resulting solution to remove solid plant

material.[7]

Purification: The crude extract can be subjected to further purification using column

chromatography. A Sephadex LH-20 column is often used for the separation of alkaloids.

Fraction Analysis: Monitor the fractions obtained from column chromatography using thin-

layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify

the fractions containing Geissospermine.

Isolation and Characterization: Combine the pure fractions and evaporate the solvent to

obtain isolated Geissospermine. Confirm the identity and purity of the compound using mass

spectrometry and NMR spectroscopy.

Total Synthesis of Geissospermine
The total synthesis of Geissospermine is a complex and challenging endeavor due to its

intricate stereochemistry and multiple ring systems. While a detailed step-by-step protocol is

beyond the scope of this guide, the general strategies often involve multi-step sequences with

key reactions such as the Pictet-Spengler reaction and various cyclization methods to construct

the polycyclic core. Researchers interested in the total synthesis are encouraged to consult

specialized literature on indole alkaloid synthesis.

Acetylcholinesterase Inhibition Assay (Ellman's Method)
The following is a detailed protocol for determining the acetylcholinesterase inhibitory activity of

Geissospermine using the colorimetric method developed by Ellman.

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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